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Compound of Interest

Compound Name: Triallyl phosphate

Cat. No.: B159087 Get Quote

Essential Safety and Handling Guide for Triallyl
Phosphate
This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of Triallyl phosphate in a laboratory setting. Adherence to these procedures is vital

for ensuring the safety of researchers, scientists, and drug development professionals.

Triallyl phosphate is classified as a substance that can cause skin irritation, serious eye

damage, and respiratory irritation[1][2]. It is crucial to handle this chemical with appropriate

safety measures to minimize exposure risks.

Personal Protective Equipment (PPE)
When handling Triallyl phosphate, the use of proper personal protective equipment is

mandatory. The following equipment should be used to prevent skin, eye, and respiratory

exposure.
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Protection Type Required Equipment Specification

Eye/Face Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards[1].

Skin Protection Chemical-Resistant Gloves

Handle with gloves that have

been inspected prior to use.

The gloves must satisfy the

specifications of EU Directive

89/686/EEC and the EN 374

standard derived from it[1].

Protective Clothing

Wear impervious, fire/flame-

resistant clothing to cover the

body[1].

Respiratory Protection
Self-Contained Breathing

Apparatus (SCBA)

For firefighting or in situations

with inadequate ventilation,

wear a self-contained

breathing apparatus[1]. In well-

ventilated areas, it may not be

required, but a risk

assessment should be

performed.

Toxicological Data
The following table summarizes available quantitative toxicity data for Triallyl phosphate. This

data is essential for understanding the potential acute effects of exposure.

Parameter Value Application Route Species

LDLo (Lowest

published lethal dose)
500 mg/kg Intraperitoneal Mouse

LD50 (Median lethal

dose)
70.8 mg/kg Intravenous Mouse
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Source: TCI Chemicals Safety Data Sheet[3]

Operational and Disposal Plans
A systematic approach to handling, from preparation to disposal, is critical. The following

workflow outlines the necessary steps for safely managing Triallyl phosphate in the

laboratory.

Caption: Workflow for Safe Handling of Triallyl Phosphate.

Step 1: Preparation and Safe Handling
Before beginning any work with Triallyl phosphate, ensure all safety measures are in place.

Ventilation: Always handle Triallyl phosphate in a well-ventilated area, preferably within a

chemical fume hood[1][3].

PPE Inspection: Inspect all personal protective equipment for integrity before use. Ensure

gloves are free from tears or punctures[1].

Emergency Equipment: Confirm that an emergency eyewash station and safety shower are

readily accessible[3].

Avoid Contact: Take care to avoid contact with skin and eyes[1]. Do not breathe vapors or

mists[1].

Safe Practices: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly

after handling the chemical[3][4].

Step 2: Decontamination Procedures
In case of accidental contact or contamination, immediate decontamination is crucial.

Skin Contact: Immediately take off contaminated clothing. Wash the affected skin area with

plenty of soap and water[1]. If skin irritation occurs, seek medical attention[3].

Eye Contact: Immediately rinse the eyes with water for at least 15 minutes, removing contact

lenses if present and easy to do so[1]. Consult a doctor immediately[1].
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Equipment Decontamination: Equipment should be thoroughly cleaned after use. A standard

procedure involves washing with a laboratory detergent, followed by rinses with tap water

and then pure or organic-free water before air drying.

Step 3: Spill Management
In the event of a spill, follow these procedures to contain and clean up the material safely.

Evacuate: Keep unnecessary personnel away from the spill area[1].

Ventilate: Ensure the area is well-ventilated.

Contain Spill: Prevent further leakage if it is safe to do so. Use an absorbent material like

sand, earth, or vermiculite to contain the spill[3][4].

Collect Waste: Collect the absorbed material and place it into a suitable, closed, and labeled

container for disposal[1]. Do not allow the chemical to enter drains[1].

Use Appropriate Tools: Use non-sparking tools to prevent ignition sources[1].

Step 4: Waste Disposal Plan
Proper disposal of Triallyl phosphate and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing[1]. Do not discharge into

sewer systems[1].

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be

offered for recycling or reconditioning[1]. Alternatively, packaging can be punctured to render

it unusable and disposed of in a sanitary landfill[1].

Regulatory Compliance: All disposal must be conducted in accordance with applicable local,

state, and federal laws and regulations[1][3]. Always entrust disposal to a licensed waste

disposal company[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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